Cas no 1171584-84-1 (2-[(1H-1,3-Benzodiazol-2-ylsulfanyl)methyl]benzoic acid hydrobromide)

• Product Name: 2-[(1H-1,3-Benzodiazol-2-ylsulfanyl)methyl]benzoic acid hydrobromide
• CAS No: 1171584-84-1
• MF: C₁₅H₁₃BrN₂O₂S
• MW: 365.244921445847
• CID: 5702700
• PubChem ID: 43810417
• Update Time: 2025-10-31

2-[(1H-1,3-Benzodiazol-2-ylsulfanyl)methyl]benzoic acid hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-[(1H-1,3-benzodiazol-2-ylsulfanyl)methyl]benzoic acid hydrobromide
• 2-((1H-benzo[d]imidazol-2-ylthio)methyl)benzoic acid hydrobromide
• EN300-08816
• 2-(((1h-Benzo[d]imidazol-2-yl)thio)methyl)benzoic acid hydrobromide
• CS-0345427
• 2-[(1H-benzimidazol-2-ylthio)methyl]benzoic acid hydrobromide
• 2-[(1H-1,3-benzodiazol-2-ylsulfanyl)methyl]benzoicacidhydrobromide
• 1171584-84-1
• Benzoic acid, 2-[(1H-benzimidazol-2-ylthio)methyl]-, hydrobromide (1:1)
• 2-[(1H-1,3-Benzodiazol-2-ylsulfanyl)methyl]benzoic acid hydrobromide

• Inchi： 1S/C15H12N2O2S.BrH/c18-14(19)11-6-2-1-5-10(11)9-20-15-16-12-7-3-4-8-13(12)17-15;/h1-8H,9H2,(H,16,17)(H,18,19);1H
• InChI Key： BBRZECPPRDQKEJ-UHFFFAOYSA-N
• SMILES： Br.S(C1=NC2C=CC=CC=2N1)CC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 363.98811g/mol
• Monoisotopic Mass: 363.98811g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-[(1H-1,3-Benzodiazol-2-ylsulfanyl)methyl]benzoic acid hydrobromide

Comprehensive Overview of 2-[(1H-1,3-Benzodiazol-2-ylsulfanyl)methyl]benzoic acid hydrobromide (CAS No. 1171584-84-1)

2-[(1H-1,3-Benzodiazol-2-ylsulfanyl)methyl]benzoic acid hydrobromide (CAS No. 1171584-84-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often abbreviated for convenience, belongs to the class of benzodiazole derivatives, which are known for their versatile applications in drug development and material science. The presence of both a benzodiazole moiety and a benzoic acid group in its structure makes it a promising candidate for further exploration in medicinal chemistry.

The molecular structure of 2-[(1H-1,3-Benzodiazol-2-ylsulfanyl)methyl]benzoic acid hydrobromide features a unique combination of functional groups, including a thioether linkage and a carboxylic acid group. These structural elements contribute to its potential as a building block for more complex molecules. Researchers are particularly interested in its hydrogen bonding capabilities and electrophilic reactivity, which are critical for designing targeted therapies. The compound's hydrobromide salt form enhances its solubility, making it more suitable for formulation studies.

In recent years, the demand for benzodiazole-based compounds has surged due to their role in developing kinase inhibitors and antimicrobial agents. This aligns with the growing focus on precision medicine and antibiotic resistance, two hot topics in modern healthcare. The compound's CAS No. 1171584-84-1 is frequently searched in academic databases, reflecting its relevance in ongoing studies. Its potential applications in cancer research and infectious disease treatment have also sparked interest among biotech startups and academic institutions.

From a synthetic chemistry perspective, 2-[(1H-1,3-Benzodiazol-2-ylsulfanyl)methyl]benzoic acid hydrobromide offers a robust platform for structure-activity relationship (SAR) studies. Its modular design allows for easy modifications, enabling researchers to fine-tune its properties for specific applications. The compound's stability under physiological conditions and compatibility with common solvents further enhance its utility in lab settings. These attributes make it a valuable tool for advancing drug discovery pipelines.

Beyond pharmaceuticals, 2-[(1H-1,3-Benzodiazol-2-ylsulfanyl)methyl]benzoic acid hydrobromide has potential applications in material science, particularly in the development of organic semiconductors and photocatalysts. Its conjugated π-system and electron-donating groups make it a candidate for optoelectronic devices. This versatility underscores the compound's importance in interdisciplinary research, bridging gaps between chemistry, biology, and engineering.

In summary, 2-[(1H-1,3-Benzodiazol-2-ylsulfanyl)methyl]benzoic acid hydrobromide (CAS No. 1171584-84-1) is a multifaceted compound with broad applications in pharmaceuticals, biochemistry, and material science. Its unique structural features and adaptability position it as a key player in addressing some of the most pressing challenges in science and medicine today. As research continues to unfold, this compound is poised to make significant contributions to innovation across multiple fields.